![molecular formula C9H15N3O2 B6243563 N-[3-(2-oxoimidazolidin-1-yl)propyl]prop-2-enamide CAS No. 2411250-51-4](/img/no-structure.png)
N-[3-(2-oxoimidazolidin-1-yl)propyl]prop-2-enamide
Overview
Description
N-[3-(2-oxoimidazolidin-1-yl)propyl]prop-2-enamide, also known as N-Oxopropylprop-2-enamide (NOPPA), is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of the amino acid glycine and is a member of the class of compounds known as imidazolidinones. NOPPA has been found to have a wide range of biochemical and physiological effects, and has been used in a variety of laboratory experiments.
Scientific Research Applications
NOPPA has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein folding, and signal transduction. It has also been used in studies of the regulation of gene expression, the regulation of cell growth and differentiation, and the regulation of protein-protein interactions.
Mechanism of Action
NOPPA has been found to interact with a variety of enzymes, proteins, and receptors, and its mechanism of action is not fully understood. However, it is believed to act as an inhibitor of enzymes, as well as a modulator of protein folding and signal transduction.
Biochemical and Physiological Effects
NOPPA has been found to have a wide range of biochemical and physiological effects, including the inhibition of enzymes, the modulation of protein folding, and the modulation of signal transduction. It has also been found to have anti-inflammatory and anti-cancer effects, and to have a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
NOPPA has several advantages for use in laboratory experiments, including its low toxicity, its low cost, and its ease of synthesis. However, it is limited by its relatively low solubility in water and its relatively low stability.
Future Directions
NOPPA has a wide range of potential applications in scientific research, and there are many potential future directions for its use. These include further studies of its mechanism of action, its potential therapeutic applications, its potential use in drug delivery systems, and its potential use in the development of new diagnostic tools. Additionally, further research into its biochemical and physiological effects could lead to the development of new drugs and treatments.
Synthesis Methods
NOPPA can be synthesized using a variety of methods, including the reaction of glycine with nitrous acid, the reaction of glycine with nitric acid, and the reaction of glycine and nitrosyl chloride. In each of these reactions, the product is NOPPA and the reaction is catalyzed by a base such as NaOH or KOH.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[3-(2-oxoimidazolidin-1-yl)propyl]prop-2-enamide involves the reaction of 3-(2-oxoimidazolidin-1-yl)propylamine with acryloyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "3-(2-oxoimidazolidin-1-yl)propylamine", "Acryloyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 3-(2-oxoimidazolidin-1-yl)propylamine to a flask", "Add acryloyl chloride dropwise to the flask while stirring", "Add a base (e.g. triethylamine) to the flask to neutralize the hydrogen chloride produced during the reaction", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2411250-51-4 |
Molecular Formula |
C9H15N3O2 |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
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